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Compound of Interest

Compound Name: GSK215083

Cat. No.: B15579285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of GSK215083, a high-affinity radioligand for

the serotonin 5-HT6 and 5-HT2A receptors, and its application in the investigation of cognitive

disorders. GSK215083 serves as a critical tool in Positron Emission Tomography (PET)

imaging to elucidate the role of these serotonergic receptors in the pathophysiology of cognitive

impairments associated with conditions such as schizophrenia and Alzheimer's disease.

Introduction to GSK215083
GSK215083 is a potent antagonist with sub-nanomolar affinity for both the 5-HT6 and 5-HT2A

receptors. Its favorable pharmacokinetic properties, including the ability to penetrate the blood-

brain barrier, make it an ideal candidate for use as a PET radioligand when labeled with

carbon-11 ([11C]GSK215083). This allows for the in vivo visualization and quantification of 5-

HT6 and 5-HT2A receptor density and occupancy in the human brain.[1][2] The differential

distribution of these receptors—with 5-HT6 receptors concentrated in the striatum and 5-HT2A

receptors more abundant in the cortex—allows for their distinct assessment using

[11C]GSK215083 PET imaging.[1][3]

The investigation of these receptors is paramount in cognitive research. The 5-HT6 receptor,

almost exclusively expressed in the central nervous system, is a key target for cognitive

enhancement.[4][5] Preclinical studies have consistently demonstrated that antagonism of the

5-HT6 receptor can improve performance in various learning and memory paradigms.[5][6] The
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5-HT2A receptor is also widely distributed in brain regions crucial for learning and cognition,

and its modulation is a key mechanism of action for several psychotropic medications.[7]

Mechanism of Action and Signaling Pathways
GSK215083 exerts its effects by blocking the binding of the endogenous neurotransmitter

serotonin to 5-HT6 and 5-HT2A receptors. Understanding the downstream signaling cascades

of these receptors is crucial for interpreting the consequences of their blockade in the context

of cognitive function.

5-HT6 Receptor Signaling Pathway
The 5-HT6 receptor is canonically coupled to a stimulatory G-protein (Gαs), which activates

adenylyl cyclase to increase intracellular levels of cyclic AMP (cAMP).[8][9] This increase in

cAMP subsequently activates Protein Kinase A (PKA), which can phosphorylate various

downstream targets, including the transcription factor cAMP response element-binding protein

(CREB).[10] The 5-HT6 receptor has also been shown to engage other signaling pathways,

including the mTOR pathway and the Fyn-tyrosine kinase pathway, which are implicated in

synaptic plasticity and memory.[4][11] Blockade of the 5-HT6 receptor is thought to enhance

cognitive function by modulating the release of other neurotransmitters, including acetylcholine

and glutamate.[6][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2015.00225/full
https://www.benchchem.com/product/b15579285?utm_src=pdf-body
https://www.researchgate.net/publication/26796288_Signalling_pathways_associated_with_5-HT6_receptors_Relevance_for_cognitive_effects
https://www.mmpc.org/shared/document.aspx?id=342&docType=Protocol
https://academic.oup.com/ijnp/article/13/6/775/690543
https://pmc.ncbi.nlm.nih.gov/articles/PMC12068339/
https://pubmed.ncbi.nlm.nih.gov/31682856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC218001/
https://academic.oup.com/ijnp/article/13/6/775/690543
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serotonin

5-HT6 Receptor

Activates

GSK215083

Blocks

Cognitive Function

Enhances (via blockade)

Neurotransmitter Release (ACh, Glu)

Increases (via blockade)

Gαs

Activates

mTOR Pathway

Modulates

Fyn Kinase Pathway

Modulates

Adenylyl Cyclase

Activates

cAMP

Increases

PKA

Activates

CREB

Phosphorylates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serotonin

5-HT2A Receptor

Activates

GSK215083

Blocks

Gαq

Activates

Phospholipase C (PLC)

Activates

IP3

Produces from PIP2

DAG

Produces from PIP2

PIP2

Ca2+ Release Protein Kinase C (PKC) Activation

Neuronal Excitability & Plasticity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preclinical Investigation

Clinical Research

In Vitro Characterization
(Binding Affinity, Selectivity)

Radiolabeling with 11C

Preclinical PET Imaging
(Rodents, Non-human primates)

Animal Models of Cognitive Impairment
(e.g., Scopolamine, PCP)

Cognitive Behavioral Testing
(MWM, NOR)

Human Dosimetry & Safety Studies

[11C]GSK215083 PET in Healthy Volunteers

[11C]GSK215083 PET in Patient Populations
(e.g., Schizophrenia, MCI)

Quantitative Analysis (BPND)
& Correlation with Cognitive Scores

Potential for Therapeutic Drug Development
(e.g., 5-HT6 Antagonists)

Target Identification
(5-HT6 & 5-HT2A Receptors in Cognition)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15579285?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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